Cas no 1096877-81-4 (5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid)

• Product Name: 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid
• CAS No: 1096877-81-4
• MF: C₁₃H₁₅NO₇
• MW: 297.260704278946
• CID: 5696830
• PubChem ID: 43311677
• Update Time: 2025-10-31

5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-nitro-4-(oxolan-2-ylmethoxy)benzoic acid
• AKOS008129029
• 1096877-81-4
• EN300-54707
• 5-methoxy-2-nitro-4-(oxolan-2-ylmethoxy)benzoicacid
• 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid
• Z415631740
• Benzoic acid, 5-methoxy-2-nitro-4-[(tetrahydro-2-furanyl)methoxy]-

• Inchi： 1S/C13H15NO7/c1-19-11-5-9(13(15)16)10(14(17)18)6-12(11)21-7-8-3-2-4-20-8/h5-6,8H,2-4,7H2,1H3,(H,15,16)
• InChI Key： BZJQHIABMUYYRN-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.08485182g/mol
• Monoisotopic Mass: 297.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 497.4±45.0 °C(Predicted)
• pka: 2.30±0.25(Predicted)

Additional information on 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid

5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid (CAS No. 1096877-81-4): A Comprehensive Overview

5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid (CAS No. 1096877-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for treating diseases such as cancer and inflammatory disorders.

The chemical structure of 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid is composed of a benzoic acid core substituted with a methoxy group at the 5-position, a nitro group at the 2-position, and a [(oxolan-2-yl)methoxy] group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid has also been studied for its potential anticancer activities. A study published in the Cancer Research journal reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These results indicate that 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid may have therapeutic potential in cancer treatment.

The synthesis of 5-methoxy-2-nitro-4-[(oxolan-2-yl)methoxy]benzoic acid involves several steps, including the preparation of the key intermediates and their subsequent coupling to form the final product. One common synthetic route involves the nitration of 5-methoxybenzoic acid followed by the introduction of the [(oxolan-2-yllmethoxy] group through a nucleophilic substitution reaction. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 5-methoxy-2-nitro-4-[(oxolan-2-y)methoxy]benzoic acid, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For example, its solubility in various solvents can be tailored to enhance its bioavailability when administered orally or intravenously.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methoxy-2-nitro-4-[(oxolan-2-y)methoxy]benzoic acid. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development. Researchers are particularly interested in exploring its potential as a combination therapy with existing drugs to enhance treatment outcomes.

In conclusion, 5-methoxy-2-nitro-4-[(oxolan-<style=" ")y) benzoic acid (CAS No. 1096877- 81- 4) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, positioning it as a valuable asset in the development of novel pharmaceuticals.